Cas no 1178450-95-7 (2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid
• CAS No: 1178450-95-7
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD12859251
• CID: 1037813
• Update Time: 2025-10-29

2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4'-Difluoro-3'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid
• ACMC-2099v4
• AK107876
• ANW-17054
• CTK8A9332
• KB-233997
• MolPort-011-488-811
• 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD12859251
• Inchi： 1S/C14H10F2O2/c1-8-6-9(3-5-12(8)15)10-2-4-11(14(17)18)13(16)7-10/h2-7H,1H3,(H,17,18)
• InChI Key： BAIDWRMRVGPTLP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 248.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.63840

Additional information on 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid

2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic Acid: A Comprehensive Overview

2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid, also known by its CAS number 1178450-95-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative has been extensively studied for its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases. The molecule's structure, which includes a fluoro-substituted phenyl group attached to a benzoic acid backbone, contributes to its unique chemical properties and biological activity.

The synthesis of 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. These improvements have made the compound more accessible for large-scale studies and commercial applications.

One of the most promising areas of research involving this compound is its role in antimicrobial drug development. Studies have shown that 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid exhibits potent activity against a wide range of bacterial and fungal pathogens. Its ability to disrupt bacterial cell membranes and inhibit fungal growth makes it a valuable candidate for developing new antibiotics, especially in the context of rising antibiotic resistance worldwide.

In addition to its antimicrobial properties, this compound has also been explored for its potential in cancer therapy. Preclinical studies indicate that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. Recent research has focused on optimizing its bioavailability and reducing toxicity through structural modifications, paving the way for future clinical trials.

The pharmacokinetic profile of 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid has been thoroughly investigated, revealing favorable absorption and distribution characteristics. Its ability to cross the blood-brain barrier has raised interest in its potential application as a neuroprotective agent. Ongoing studies are examining its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The environmental impact of this compound is another critical area of study. Research into its biodegradation rates and toxicity to aquatic organisms is essential for ensuring sustainable use. Recent findings suggest that under certain conditions, the compound can be effectively degraded by microbial communities, reducing its environmental footprint.

In conclusion, 2-Fluoro-4-(4-fluoro-3-methylphenyl)benzoic acid represents a versatile molecule with diverse applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key player in future drug development efforts. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to make significant contributions to the advancement of medicine and environmental science.